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Compound of Interest

Compound Name: Cilastatin-15N-d3

Cat. No.: B12403307

Get Quote

An In-Depth Technical Guide to Cilastatin-15N-d3

Introduction
Cilastatin is a crucial pharmacological agent that functions as a reversible, competitive inhibitor

of dehydropeptidase-I (DHP-I), an enzyme located in the brush border of renal tubules.[1][2][3]

Its primary clinical application is in combination with the carbapenem antibiotic, imipenem.[1][4]

Cilastatin itself possesses no antibacterial properties; its role is to prevent the renal

degradation of imipenem by DHP-I, thereby prolonging the antibiotic's half-life, ensuring

therapeutic concentrations, and mitigating the formation of potentially nephrotoxic metabolites.

Cilastatin-15N-d3 is a stable isotope-labeled (SIL) variant of cilastatin. The incorporation of

heavy isotopes—specifically one nitrogen-15 (¹⁵N) and three deuterium (²H or D) atoms—

creates a molecule that is chemically identical to cilastatin but has a greater mass. This

property makes it an ideal internal standard for quantitative bioanalytical assays, particularly

those employing mass spectrometry (MS). This guide provides a comprehensive technical

overview of the structure, properties, mechanism of action, and application of Cilastatin-15N-
d3 for researchers, scientists, and drug development professionals.
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Cilastatin-15N-d3 is structurally identical to cilastatin, with the exception of the isotopic labels.

The formal chemical name specifies the location of these labels: (Z)-7-((2-(amino-15N)-2-

carboxyethyl-1,1,2-d3)thio)-2-((S)-2,2-dimethylcyclopropane-1-carboxamido)hept-2-enoic acid.

This indicates the ¹⁵N is part of the amino group and the three deuterium atoms are on the

ethyl-thio side chain.

Table 2.1: Chemical Identity of Cilastatin-15N-d3

Property Value

Formal Name

(Z)-7-((2-(amino-15N)-2-carboxyethyl-1,1,2-

d3)thio)-2-((S)-2,2-dimethylcyclopropane-1-

carboxamido)hept-2-enoic acid

CAS Number 2738376-83-3

Molecular Formula C₁₆H₂₃D₃N[¹⁵N]O₅S

Molecular Weight Approximately 362.5 g/mol

Unlabeled CAS 82009-34-5

Table 2.2: Physicochemical Properties of Cilastatin-15N-d3

Property Value

Physical Form Solid

Purity ≥99% deuterated forms (d₁-d₃); ≤1% d₀

Solubility Soluble in DMSO, Methanol, and Water

Mechanism of Action
The primary mechanism of action for cilastatin is the competitive and reversible inhibition of

dehydropeptidase-I (DHP-I) in the kidneys. When imipenem is administered alone, it is rapidly

hydrolyzed by DHP-I, leading to low urinary concentrations and reduced efficacy. Cilastatin

prevents this metabolic inactivation.
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Beyond its primary function, cilastatin also exhibits inhibitory activity against the bacterial

metallo-β-lactamase enzyme CphA and can prevent the metabolism of leukotriene D4 to

leukotriene E4.
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Diagram 1: Mechanism of Cilastatin in preventing Imipenem degradation.

Table 3.1: Quantitative Inhibition Data for Cilastatin

Target Enzyme Parameter Value

Renal Dehydropeptidase I IC₅₀ 0.1 µM

Human Renal Dipeptidase Kᵢ 0.7 µM

Porcine Dipeptidase IC₅₀ 0.11 µM

Bacterial Metallo-β-lactamase

CphA
IC₅₀ 178 µM

Table 3.2: Pharmacokinetic Properties of Cilastatin (Unlabeled)
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Parameter Value

Volume of Distribution 14.6 - 20.1 L

Plasma Protein Binding 35 - 40%

Elimination Half-Life Approximately 1 hour

Total Clearance 0.2 L/h/kg

Renal Clearance 0.10 - 0.16 L/h/kg

Urinary Excretion (Unchanged) ~70%

Experimental Protocols
Synthesis of Cilastatin-15N-d3
The precise, step-by-step synthesis protocol for Cilastatin-15N-d3 is typically proprietary to the

commercial manufacturer. However, the general workflow for custom synthesis of stable

isotope-labeled compounds involves a multi-step process that strategically incorporates labeled

precursors. The synthesis must be carefully designed to place the labels in non-exchangeable

positions to ensure stability during analytical procedures.
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1. Define Labeling Strategy
(¹⁵N and D₃ positions)

2. Procure Labeled Precursors
(e.g., ¹⁵N-labeled amino acids,

deuterated reagents)

3. Multi-Step Organic Synthesis
(e.g., condensation reactions)

4. In-Process Controls

5. Purification
(e.g., Preparative HPLC)

6. Structural Verification
(LC-MS, NMR Spectroscopy)

7. Final Product
(Cilastatin-15N-d3)

Click to download full resolution via product page

Diagram 2: General workflow for custom synthesis of labeled compounds.

The synthesis of unlabeled cilastatin often involves the condensation of L-cysteine with a

heptenoic acid derivative. For the labeled version, a correspondingly labeled cysteine precursor

would be required. The process concludes with rigorous purification, typically via

chromatography, and structural confirmation using techniques like Nuclear Magnetic
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Resonance (NMR) and Mass Spectrometry (MS) to verify the correct incorporation and location

of the isotopes.

Bioanalytical Quantification using HPLC
Cilastatin-15N-d3 is primarily used as an internal standard for the quantification of cilastatin in

biological matrices like serum or plasma. A common analytical technique is High-Performance

Liquid Chromatography (HPLC) coupled with a detector.

Protocol: Determination of Cilastatin in Serum by HPLC This protocol is adapted from the

methodology described by Myers and Blumer (1984).

Sample Preparation:

Collect serum samples.

Spike a known concentration of Cilastatin-15N-d3 (Internal Standard) into each sample,

standard, and quality control.

Stabilize the sample by adding an equal volume of 0.5 M morpholineethanesulfonic acid

(MES) buffer, pH 6.0.

Vortex the mixture.

Perform protein precipitation (e.g., with acetonitrile or methanol).

Centrifuge to pellet precipitated proteins.

Subject the supernatant to ultrafiltration to remove remaining macromolecules.

Chromatographic Conditions:

HPLC System: A standard HPLC system with a UV or MS detector.

Column: Reverse-phase C18 column (e.g., Hypersil BDS C18, 250mm x 4.6mm, 5µm).

Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., potassium

phosphate buffered to pH 2.5) and an organic modifier like methanol or acetonitrile.
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Flow Rate: Typically 1.0 mL/min.

Detection: UV detection at 220 nm for cilastatin. If using LC-MS, monitor for the specific

mass-to-charge ratios (m/z) of both cilastatin and Cilastatin-15N-d3.

Quantification:

Generate a calibration curve by plotting the ratio of the peak area of the analyte (cilastatin)

to the peak area of the internal standard (Cilastatin-15N-d3) against the known

concentrations of the calibration standards.

Determine the concentration of cilastatin in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Diagram 3: Experimental workflow for quantification of Cilastatin.
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Applications in Research and Development
The primary application of Cilastatin-15N-d3 is as an internal standard in bioanalytical

methods. Its use is critical in:

Pharmacokinetic (PK) Studies: Accurately determining the absorption, distribution,

metabolism, and excretion (ADME) of cilastatin.

Therapeutic Drug Monitoring (TDM): Ensuring that drug concentrations remain within the

therapeutic window in clinical settings.

Bioequivalence Studies: Comparing the bioavailability of different formulations of cilastatin,

such as a generic versus a brand-name product.

Metabolic Flux Analysis: Tracing the metabolic fate of the cilastatin molecule in in vivo or in

vitro systems.

By mimicking the analyte's behavior during sample extraction, chromatography, and ionization,

the SIL internal standard corrects for variability and matrix effects, leading to highly accurate

and precise quantification.

Conclusion
Cilastatin-15N-d3 is an indispensable tool for researchers and developers working with

cilastatin. Its defined structure, with stable isotopic labels at non-exchangeable positions,

provides the foundation for its role as a "gold standard" internal standard in mass spectrometry-

based quantification. Understanding its chemical properties, the mechanism of action of its

unlabeled counterpart, and the experimental protocols for its use enables the generation of

robust, reliable, and accurate data essential for drug development, clinical monitoring, and

pharmacological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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